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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613 Get Quote

Ecotoxicity of Disperse Orange 30: A
Comparative Analysis
An in-depth comparison of the environmental impact of Disperse Orange 30 relative to other

disperse dyes, supported by ecotoxicological data and standardized experimental

methodologies.

Disperse dyes, a class of synthetic colorants with low water solubility, are extensively used in

the textile industry for dyeing hydrophobic fibers such as polyester and acetate. Their

environmental persistence and potential for aquatic toxicity are of increasing concern to

researchers and environmental regulatory bodies. This guide provides a comparative

ecotoxicity assessment of Disperse Orange 30, an azo dye, against other commonly used

disperse dyes, offering a resource for scientists and professionals in drug development and

environmental research to make informed decisions.

Quantitative Ecotoxicity Data
The following table summarizes the acute and chronic toxicity of Disperse Orange 30 and

other selected disperse dyes to various aquatic organisms. The data is presented as the

median lethal concentration (LC50), the median effective concentration (EC50), and the no-

observed-effect concentration (NOEC), providing a quantitative basis for comparison.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15552613?utm_src=pdf-interest
https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye
Name

CAS
Number

Chemical
Class

Test
Organism

Endpoint
Value
(mg/L)

Referenc
e

Disperse

Orange 30

12223-23-

3
Azo

Daphnia

magna

(Water

Flea)

48-h LC50 0.5522 [1]

Scenedes

mus

subspicatu

s (Green

Algae)

72-h EC50

(biomass)
6 [2]

Scenedes

mus

subspicatu

s (Green

Algae)

72-h EC50

(growth

rate)

86 [2]

Disperse

Red 1
2872-52-8 Azo

Daphnia

similis

(Water

Flea)

48-h EC50 0.13 [3]

Daphnia

magna

(Water

Flea)

48-h EC50 0.58 [3]

Hydra

attenuata

(Hydra)

48-h EC50 1.9 [2]

Disperse

Red 13
3180-81-2 Azo

Daphnia

similis

(Water

Flea)

48-h EC50 0.019 [2]

Disperse

Blue 106

12223-01-

7
Azo - - - -
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Disperse

Blue 124

61951-51-

7
Azo - - - -

Note: A lower LC50 or EC50 value indicates higher toxicity. The data presented is compiled

from various sources and testing conditions may vary. Direct comparison should be made with

caution.

Experimental Protocols
The ecotoxicity data presented in this guide are primarily derived from standardized test

protocols established by the Organisation for Economic Co-operation and Development

(OECD). These guidelines ensure the reliability and comparability of environmental toxicity

data. Below are summaries of the key experimental protocols used.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test
This test assesses the acute toxicity of substances to daphnids, typically Daphnia magna.

Principle: Young daphnids, less than 24 hours old, are exposed to a range of concentrations

of the test substance for 48 hours.

Procedure: The test is conducted in a static or semi-static system. At least five

concentrations of the test substance are prepared in a geometric series. A control group is

maintained in the test medium without the substance. Immobilisation, defined as the inability

to swim within 15 seconds after gentle agitation, is observed at 24 and 48 hours.

Endpoint: The primary endpoint is the 48-hour EC50, which is the concentration of the

substance that immobilizes 50% of the daphnids. The 24-hour EC50 can also be determined.

OECD Guideline 203: Fish, Acute Toxicity Test
This guideline outlines the procedure for determining the acute lethal toxicity of chemicals to

fish.
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Principle: Fish of a recommended species (e.g., Rainbow Trout, Oncorhynchus mykiss) are

exposed to the test substance for a 96-hour period.

Procedure: The test is typically a semi-static or flow-through test. Fish are exposed to at

least five concentrations of the test substance arranged in a geometric series. Mortalities are

recorded at 24, 48, 72, and 96 hours.

Endpoint: The main endpoint is the 96-hour LC50, the concentration of the substance that is

lethal to 50% of the test fish.

OECD Guideline 211: Daphnia magna Reproduction Test
This is a chronic toxicity test that evaluates the impact of substances on the reproductive

output of Daphnia magna.

Principle: Young female daphnids are exposed to the test substance over a 21-day period,

encompassing several broods.

Procedure: The test is conducted under semi-static or flow-through conditions. Daphnids are

exposed to a range of concentrations of the test substance. The total number of living

offspring produced per parent animal is the primary measure of reproductive success. Adult

mortality is also recorded.

Endpoint: The primary endpoints are the 21-day EC50 for reproduction (the concentration

that reduces the number of offspring by 50%) and the No-Observed-Effect Concentration

(NOEC) and Lowest-Observed-Effect Concentration (LOEC) for both reproduction and

parental mortality.

Molecular Mechanism of Toxicity: Oxidative Stress
Many azo dyes, including Disperse Orange 30, are known to induce oxidative stress in aquatic

organisms. This occurs when there is an imbalance between the production of reactive oxygen

species (ROS) and the organism's ability to detoxify these reactive intermediates. The Nrf2

(Nuclear factor erythroid 2-related factor 2) signaling pathway is a key cellular defense

mechanism against oxidative stress.
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Caption: Nrf2-mediated oxidative stress response pathway initiated by azo dye exposure.
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Under normal conditions, Nrf2 is bound to its inhibitor Keap1 in the cytoplasm, leading to its

degradation. Upon exposure to oxidative stress from metabolites of azo dyes, Keap1 is

modified, releasing Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant

Response Element (ARE) in the promoter region of various antioxidant and detoxification

genes. This leads to the transcription of protective enzymes, such as Glutathione S-

transferases (GSTs) and Superoxide Dismutases (SODs), which help to mitigate cellular

damage.[4][5][6][7]

Conclusion
The available ecotoxicity data indicates that Disperse Orange 30 exhibits significant toxicity to

aquatic invertebrates such as Daphnia magna. When compared to other disperse dyes, its

toxicity profile varies. For instance, Disperse Red 13 appears to be more toxic to Daphnia

similis than Disperse Orange 30 is to Daphnia magna, although direct comparisons are

challenging due to species differences. The molecular mechanism of toxicity for many azo dyes

involves the induction of oxidative stress, a process that can be visualized through the Nrf2

signaling pathway. This comparative guide underscores the importance of considering the

specific chemical structure and class of disperse dyes when assessing their potential

environmental impact. Further research with standardized testing across a wider range of

disperse dyes and aquatic species is necessary for a more comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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